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Compound of Interest

Compound Name: 2-Nitrobenzyl chloride

Cat. No.: B1662000

This technical support center provides researchers, scientists, and drug development
professionals with troubleshooting guides and frequently asked questions (FAQs) to address
common challenges encountered when working with 2-nitrobenzyl (o0NB) caged compounds.

Frequently Asked Questions (FAQS)

Q1: What is a "caged compound" and why is the 2-nitrobenzyl group so common?

A caged compound is a biologically active molecule that has been chemically modified with a
photoremovable protecting group (PPG), rendering it temporarily inactive.[1] Light irradiation
cleaves this "cage," releasing the active molecule with precise spatial and temporal control.[1]
The 2-nitrobenzyl (oNB) group is a foundational and widely used PPG because of its efficient
photochemical release mechanism.[1][2]

Q2: What is quantum yield (®) and why is it critical for my experiments?

Quantum yield (®), in the context of caged compounds, is the ratio of the number of released
bioactive molecules to the number of photons absorbed by the caged compound.[3] A high
quantum yield is essential for practical applications as it means the uncaging process is
efficient, requiring lower light intensity or shorter exposure times.[4] This minimizes potential
phototoxicity to living cells and reduces the risk of side reactions.[1][4] A minimum quantum
yield of 0.02 has been suggested for a PPG to be considered practical for biological studies.[4]

Q3: What is the general photochemical mechanism for 2-nitrobenzyl uncaging?
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The photochemical release of a bioactive compound (X) from an oNB cage begins with the
absorption of a photon, leading to an excited state. This is followed by an intramolecular
hydrogen abstraction from the benzylic carbon by the excited nitro group, forming an aci-nitro
intermediate.[1][5] This intermediate then undergoes a series of rearrangements, ultimately
liberating the caged molecule and a 2-nitrosobenzaldehyde (or related ketone) byproduct.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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